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The genus Pandanus, commonly known as screw pine, comprises hundreds of species
distributed throughout tropical and subtropical regions. Traditional medicine has long utilized
various parts of these plants to treat a range of ailments. Modern phytochemical research has
identified a diverse array of bioactive compounds within this genus, with alkaloids being of
significant interest due to their potent pharmacological activities. This guide provides a
comparative analysis of the biological effects of Pandanus alkaloids, supported by experimental
data, to assist researchers and professionals in the field of drug development.

Comparative Biological Activity of Pandanus
Alkaloids and Extracts

The biological activities of alkaloids and extracts from various Pandanus species have been
investigated, revealing potential applications in antimicrobial, anticancer, anti-inflammatory, and
neuroprotective therapies. The following tables summarize the quantitative data available from
these studies.
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Table 1: Antimicrobial Activity of Isolated Pandanus

amaryllifolius Alkaloids
Alkaloid Test Organism  MIC (ug/mL) MBC (pg/mL) Reference
Pandamarilactoni Pseudomonas
_ 15.6 31.25 [1]
ne-A aeruginosa
Staphylococcus
>500 >500 [1]
aureus
Escherichia coli >500 >500 [1]
Pandamarilactoni Pseudomonas
. 500 500 [1]
ne-B aeruginosa
Staphylococcus
>500 >500 [1]
aureus
Escherichia coli >500 >500 [1]
Pandamarilacton =~ Pseudomonas
. >500 >500 [1]
e-1 aeruginosa
Staphylococcus
>500 >500 [1]
aureus
Escherichia coli >500 >500 [1]
Pandamarilacton =~ Pseudomonas
_ >500 >500 [1]
e-32 aeruginosa
Staphylococcus
>500 >500 [1]
aureus
Escherichia coli >500 >500 [1]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration.

Table 2: Cytotoxicity of Pandanus Extracts against
Cancer Cell Lines
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Pandanus Species

Cell Line IC50 (pg/mL) Reference
& Extract
P. odoratissimus

Calu-6 (Lung Cancer) 153.84 [2]
(Aqueous Extract)
P. amaryllifolius MDA-MB-231 (Breast % 3]
(Ethanol Extract) Cancer)
P. amaryllifolius MCF-7 (Breast

210.4 [4]

(Extract) Cancer)
P. odorifer (Ethanolic

HT-29 (Colon Cancer) 17.6 [5]

Flower Extract)

P. odoratissimus
MCF-7 (Breast

(Petroleum Ether ~25 (at 72h) [5]
Cancer)

Extract)
P. odoratissimus MCF-7 (Breast

~25 (at 72h) [5]
(Methanol Extract) Cancer)
P. tectorius (Fruit L-6, RAW, HepG2,

>30 [6]
Extracts) HelLa, MCF-7

IC50: Half-maximal inhibitory concentration. Data for isolated alkaloids is limited in the current
literature.

Table 3: Anti-inflammatory and Neuroprotective Effects
of Pandanus Alkaloids and Extracts
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Species & . . .
Biological Quantitative
Compound/Ext Assay Reference
Effect Data
ract
P. amaryllifolius ) ) Decreased TNF-
_ Anti- LPS-stimulated
(Total Alkaloid ) o&IL-6 [21[7]
_ inflammatory macrophages )
Mixture) production
] ] ] Decreased TNF-
P. tectorius (Total  Anti- LPS-stimulated
o . o &IL-6, [21[7]
Alkaloid Mixture) inflammatory macrophages
Increased IL-10
P. odoratissimus ) Carrageenan- o
) Anti- ) 68% inhibition at
(Methanolic ] induced rat paw [819]
inflammatory 100 mg/kg
Extract) edema
) ) ) ] Decreased NO,
P. fascicularis Anti- LPS-stimulated
, IL-1B, IL-6, TNF-  [10][11]
(Extract) inflammatory RAW 264.7 cells
o
Pandamarilactoni  Inhibition of BSA-dextrose 74% inhibition at
ne-A AGEs model 100 pg/mL
Pandamarilactoni  Inhibition of BSA-dextrose 56% inhibition at
ne-B AGEs model 100 pg/mL

AGEs: Advanced Glycation End-products. Data on IC50 values for isolated alkaloids in anti-
inflammatory assays is limited.

Experimental Protocols
Extraction and Isolation of Alkaloids from Pandanus
amaryllifolius

The following protocol describes the general procedure for the extraction and isolation of
alkaloids from the leaves of P. amaryllifolius.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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